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Compound of Interest

Compound Name: 1-Allyl-1h-indol-5-amine

Cat. No.: B15324891 Get Quote

Reaction Scheme
The overall synthetic pathway can be summarized as follows:
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5-Nitroindole 1-Allyl-5-nitroindole

Allyl bromide, Base (e.g., NaH)
Solvent (e.g., DMF) 1-Allyl-1H-indol-5-amine

Reducing Agent (e.g., SnCl2·2H2O, H2/Pd-C)
Solvent (e.g., Ethanol)

Step 1: N-Allylation

Step 2: Nitro Reduction

Dissolve 5-nitroindole in DMF

Add NaH at 0°C

Stir for 30 min

Add Allyl Bromide

Stir at RT for 2-4h

Quench with water

Extract with Ethyl Acetate

Purify by Column Chromatography

Dissolve 1-allyl-5-nitroindole in Ethanol

Proceed to next step

Add SnCl2·2H2O

Reflux for 2-3h

Remove solvent

Adjust pH to >8

Filter through Celite

Extract with Ethyl Acetate

Purify if necessary
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protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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